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Get Quote

Comparative Potency Guide: (1-Cyclohexylethyl)(methyl)amine vs. Propylhexedrine

Executive Summary This technical guide compares the pharmacological potency and structural

attributes of Propylhexedrine (a known sympathomimetic amine) and (1-Cyclohexylethyl)

(methyl)amine (a structural homolog). The analysis reveals that despite their chemical

similarity, Propylhexedrine exhibits significant central nervous system (CNS) and peripheral

adrenergic activity, whereas (1-Cyclohexylethyl)(methyl)amine is pharmacologically distinct,

likely possessing negligible psychostimulant potency due to critical differences in chain length

and steric conformation. This guide utilizes Structure-Activity Relationship (SAR) principles to

explain the divergence in their biological profiles.[1]

Chemical Identity & Structural Analysis
The core difference lies in the length of the alkyl chain connecting the cyclohexyl ring to the

amine group. This "spacer" is the determinant of receptor binding affinity at monoamine

transporters (DAT, NET, SERT).
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Feature Propylhexedrine
(1-Cyclohexylethyl)

(methyl)amine

IUPAC Name
1-cyclohexyl-N-methylpropan-

2-amine

1-cyclohexyl-N-

methylethanamine

Common Class Cyclohexyl-isopropylamine
Cyclohexyl-ethylamine (alpha-

methyl)

Backbone Length 3 Carbons (Propyl) 2 Carbons (Ethyl)

Structural Analog
Cyclohexyl analog of

Methamphetamine

Cyclohexyl analog of

-methyl-

-methylbenzylamine

CAS Number 101-40-6 15908-02-8

Molecular Formula

Structural Visualization
The following diagram illustrates the critical "methylene spacer" present in Propylhexedrine but

absent in (1-Cyclohexylethyl)(methyl)amine.
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Caption: Structural comparison highlighting the methylene spacer in Propylhexedrine essential

for monoamine transporter interaction.
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Pharmacological Mechanism & Potency
Propylhexedrine: The Functional Stimulant
Propylhexedrine acts as a Norepinephrine-Dopamine Releasing Agent (NDRA) and a TAAR1

agonist. Its mechanism mirrors that of amphetamine, though with reduced potency due to the

alicyclic cyclohexyl ring replacing the aromatic phenyl ring.

Mechanism: Reverses the flow of VMAT2 and membrane transporters (NET > DAT), flooding

the synapse with monoamines.

Potency: Approximately 1/4th to 1/10th the central potency of amphetamine but retains

strong peripheral vasoconstrictive properties (alpha-adrenergic agonist).

(1-Cyclohexylethyl)(methyl)amine: The Inactive Homolog
This compound lacks the beta-methylene carbon (the "spacer"). In the phenethylamine series,

removing this spacer converts Amphetamine (active) to alpha-Methylbenzylamine (inactive as a

psychostimulant).

SAR Rule: The distance between the lipophilic ring and the amine nitrogen is critical. A

distance of ~5-6 Å (provided by the propyl chain) is optimal for binding to the orthosteric site

of DAT/NET.

Experimental Prediction: Based on the established SAR of the phenyl series, (1-

Cyclohexylethyl)(methyl)amine is predicted to have negligible affinity for monoamine

transporters. It functions primarily as a steric bulk provider in chiral synthesis or potentially as

a weak MAO substrate, but not as a functional releaser of dopamine.

Comparative Data Table: Predicted vs. Known Activity
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Parameter Propylhexedrine
(1-Cyclohexylethyl)
(methyl)amine

Primary Target TAAR1, VMAT2, NET, DAT
Unknown (Likely weak MAO

interaction)

CNS Stimulation Moderate to High Negligible / None

Vasoconstriction Potent (Alpha-adrenergic) Weak / Unknown

Lipophilicity (LogP) ~3.4 (High BBB permeability)
~2.6 (Moderate BBB

permeability)

Metabolic Fate
N-demethylation,

Hydroxylation
N-demethylation

Primary Use
Nasal Decongestant

(Benzedrex)

Chiral Resolving Agent /

Intermediate

Experimental Protocols for Verification
To empirically validate the potency difference, the following standard assay protocols are

recommended.

Protocol A: Monoamine Uptake Inhibition Assay (In
Vitro)
Objective: Determine

values for dopamine (DA) and norepinephrine (NE) reuptake.

Preparation: Transfect HEK-293 cells with human DAT or NET plasmids.

Incubation: Incubate cells with

or

(20 nM) in the presence of varying concentrations (

to
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M) of Propylhexedrine and (1-Cyclohexylethyl)(methyl)amine.

Control: Use Methamphetamine as a positive control and vehicle (DMSO) as negative.

Measurement: Terminate reaction after 10 min; measure retained radioactivity via liquid

scintillation counting.

Expected Result:

Propylhexedrine:

in the low micromolar range (

).

(1-Cyclohexylethyl)(methyl)amine:

(Inactive).

Protocol B: EC50 Release Assay (Functional)
Objective: Measure the efflux of pre-loaded neurotransmitters (releasing agent activity).

Loading: Pre-load rat synaptosomes with

(a DAT substrate).

Challenge: Expose synaptosomes to test compounds for 15 minutes.

Analysis: Measure radioactivity in the supernatant (released fraction).

Logic: True releasing agents (like propylhexedrine) will cause dose-dependent efflux. Non-

substrates (like the ethyl homolog) will not.

Structure-Activity Relationship (SAR) Logic
The loss of potency in (1-Cyclohexylethyl)(methyl)amine is explained by the "Chain Length

Rule" in sympathomimetic amines.
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Caption: SAR flowchart demonstrating how chain shortening abolishes activity in both phenyl

and cyclohexyl series.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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